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Compound of Interest

Compound Name: 3-tert-Butyltoluene

Cat. No.: B089660

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
proper management of 3-tert-Butyltoluene (CAS No. 1075-38-3), a flammable and toxic
compound. Adherence to these protocols is critical for minimizing exposure risks and ensuring
a safe laboratory environment.

Immediate Safety Information

3-tert-Butyltoluene is a flammable liquid and vapor that is toxic if swallowed, in contact with
skin, or if inhaled.[1][2] It can cause serious eye irritation and may cause respiratory irritation.[1]
Therefore, strict adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
outlines the required PPE for handling 3-tert-Butyltoluene.
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PPE Category Item Specification Rationale
Chemical splash
goggles compliant )
) Protects against
with OSHA's eye and
Eye and Face ] splashes and vapors
) Safety Goggles face protection )
Protection _ _ that can cause serious
regulations in 29 CFR o
eye irritation.[1]
1910.133 or European
Standard EN166.[3][4]
] N Recommended for
) Worn in addition to ] o
Face Shield tasks with a high risk

goggles.

of splashing.[5]

Hand Protection

Gloves

Solvent-resistant
gloves (e.g., Viton®,
Butyl rubber, Polyvinyl
alcohol).[5]

Prevents skin contact,

which can be toxic.[1]

Body Protection

Laboratory Coat

Standard lab coat.

Protects against minor

splashes and spills.[5]

Apron/Coveralls

Impervious material.

Recommended for
larger quantities or
high-splash-risk

procedures.[5]

Respiratory Protection

Fume Hood

A certified chemical

fume hood.

Minimizes inhalation

of toxic vapors.[5]
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Respirator

A NIOSH/MSHA-
approved full-
facepiece respirator
with an organic vapor
cartridge where the
potential for exposure
over 1 ppm exists. For
exposures up to 100
ppm, a supplied-air
respirator is

recommended.[6]

Required if working
outside a fume hood
or if exposure limits

may be exceeded.[6]

hvsical and Chemical :

Property

Value

Molecular Formula

Ci11Hi6[1]

Molecular Weight 148.24 g/mol [1]

Appearance Colorless to pale yellow liquid[7]
Odor Aromatic, somewhat like gasoline[8]
Boiling Point 189 °C (372.2 °F)[9]

Melting Point -41 °C (-41.8 °F)[9]

Flash Point 136 °F (57.8 °C)[10]

Specific Gravity 0.8612 at 68°F (20°C)[10]

Water Solubility

Less than 1 mg/mL at 63°F (17.2°C)[10]

Handling and Storage

Handling:

» Always handle 3-tert-Butyltoluene within a certified chemical fume hood.

» Use non-sparking tools and explosion-proof equipment.[11]
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» Ground and bond containers when transferring material to prevent static discharge.[11]
e Avoid contact with skin, eyes, and clothing.[4]

e Do not eat, drink, or smoke in areas where 3-tert-Butyltoluene is handled.[6]

Storage:

» Store in a cool, well-ventilated area away from heat, sparks, and open flames.[6]

o Keep containers tightly closed.[6]

o Segregate from incompatible materials such as strong oxidizing agents (e.g., perchlorates,
peroxides, nitrates).[6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Seek immediate medical attention.
[31[12]

Skin Contact

Immediately flush the affected skin with large
amounts of water for at least 15 minutes while
removing contaminated clothing.[6][10] Wash
the skin thoroughly with soap and water.[6] Seek

immediate medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6] Remove contact
lenses if present and easy to do.[9] Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[11] Rinse mouth with
water.[3] Never give anything by mouth to an
unconscious person.[3] Seek immediate medical
attention.[12]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[6]

« Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[10]

 Remove Ignition Sources: Eliminate all ignition sources (no smoking, flares, sparks, or

flames).[6][10]

o Containment & Cleanup: Use absorbent materials like dry lime, sand, or soda ash to cover

the spill.[6] Place the absorbed material into a sealed, vapor-tight plastic bag for disposal.

[10]
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o Ventilate: Ventilate the area and wash the spill site after cleanup is complete.[6]
Disposal:
o All waste containing 3-tert-Butyltoluene must be treated as hazardous waste.

o Collect all residual chemical and contaminated materials in a clearly labeled, sealed, and
compatible waste container.

» Dispose of all waste in accordance with local, state, and federal regulations. It may be
necessary to contact your state's Department of Environmental Protection (DEP) or the
regional office of the Environmental Protection Agency (EPA) for specific guidance.[6]

Visual Safety Workflows

The following diagrams illustrate the standard operating procedures for handling 3-tert-
Butyltoluene and responding to an exposure event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

